Cas no 65351-00-0 (Heptanoic acid, 2-mercapto-, ethyl ester)

• Product name: Heptanoic acid, 2-mercapto-, ethyl ester
• CAS No: 65351-00-0
• MF: C₉H₁₈O₂S
• MW: 190.303021907806
• CID: 389134
• PubChem ID: 12389862

Heptanoic acid, 2-mercapto-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-mercapto-, ethyl ester
• ethyl 2-sulfanylheptanoate
• DTXSID10495963
• SCHEMBL2136155
• 65351-00-0

• Inchi： InChI=1S/C9H18O2S/c1-3-5-6-7-8(12)9(10)11-4-2/h8,12H,3-7H2,1-2H3
• InChI Key： SQQQKDHNXXPLKS-UHFFFAOYSA-N
• SMILES： CCCCCC(C(=O)OCC)S

Computed Properties

• Exact Mass: 190.10275099g/mol
• Monoisotopic Mass: 190.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27.3Ų